Cas no 53951-06-7 (Adenosine 5'-(tetrahydrogen triphosphate), 3'-(trihydrogen diphosphate))

Adenosine 5'-(tetrahydrogen triphosphate), 3'-(trihydrogen diphosphate) structure

53951-06-7 structure

Product Name:Adenosine 5'-(tetrahydrogen triphosphate), 3'-(trihydrogen diphosphate)

CAS No:53951-06-7

MF:C₁₀H₁₈N₅O₁₉P₅

MW:667.140826702118

CID:375447

PubChem ID:6452922

Update Time:2025-04-19

Adenosine 5'-(tetrahydrogen triphosphate), 3'-(trihydrogen diphosphate) Chemical and Physical Properties

Names and Identifiers

- Adenosine5'-(tetrahydrogen triphosphate), 3'-(trihydrogen diphosphate) (9CI)
- [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[hydroxy-[hydroxy(phosphonooxy)phosphoryl]oxyphosphoryl]oxymethyl]oxolan-3-yl] phosphono hydrogen phosphate
- adenosine 5'-triphosphate 3'-diphosphate
- pppApp
- Adenosine 5'-triphosphate 3'-diphosphate
- Adenosine 3'-pyrophosphate 5'-triphosphate
- Adenosine 3'-diphosphate 5'-triphosphate
- Adenosine 5'-(tetrahydrogen triphosphate), 3'-(trihydrogen diphosphate)
- Pppapp
- DTXSID00202244
- 53951-06-7
- C10H18N5O19P5
- C10-H18-N5-O19-P5
- ATP3'-pyrophosphate
- SCHEMBL11413776
- Adenosine 3'-pyrophosphate 5'-triphosphate
- Inchi： 1S/C10H18N5O19P5/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(16)7(31-38(25,26)32-35(17,18)19)4(30-10)1-29-37(23,24)34-39(27,28)33-36(20,21)22/h2-4,6-7,10,16H,1H2,(H,23,24)(H,25,26)(H,27,28)(H2,11,12,13)(H2,17,18,19)(H2,20,21,22)/t4-,6-,7-,10-/m1/s1
- InChI Key： BEZXPSZCIDIMAS-KQYNXXCUSA-N
- SMILES： P(=O)(O)(OP(=O)(O)O)O[C@@H]1[C@@H](COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O[C@H]([C@@H]1O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

Exact Mass: 666.92840835g/mol
Monoisotopic Mass: 666.92840835g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 23
Heavy Atom Count: 39
Rotatable Bond Count: 12
Complexity: 1130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -7.9
Topological Polar Surface Area: 372Å²

Adenosine 5'-(tetrahydrogen triphosphate), 3'-(trihydrogen diphosphate) Production Method

Production Method 1

1643-19-2

58-61-7

53951-06-7

Reaction Conditions

1.1R:S:DMF
1.2R:S:DMF, 30 s, rt; 45 min, rt; rt → 0°C
1.3R:mCPBA, S:H2O, 10 min, 0°C
1.4R:NH3, 30 min, rt
2.1C:37278-25-4, S:H2O, 3-48 h, 37°C
3.1R:
4.1R:R:S:DMF, 15 min, rt; rt → 0°C
4.2R:mCPBA, 10 min, 0°C
4.3R:DBU, 30 min, rt
5.1R:HClO4, S:H2O, 1 h, rt, pH 3
5.2R:NaClO4, S:Me2CO, -20°C

Reference

: Four Phosphates at One Blow: Access to Pentaphosphorylated Magic Spot Nucleotides and Their Analysis by Capillary Electrophoresis

By Haas, Thomas M. et al, Journal of Organic Chemistry, 2020, 85(22), 14496-14506

Production Method 2

56-65-5

53951-06-7

Reaction Conditions

1.1

Reference

: Adenosine polyphosphate

By Furuya, Akira and Sato, Akira, Jpn. Kokai Tokkyo Koho, From Jpn. Kokai Tokkyo Koho, 52148689, 10 Dec 1977, 52148689, 10 Dec 1977